Cas no 116963-87-2 (1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-5-carboxy-1-methyl-4-hexen-1-yl]-2,3,3a,4,5,6,7,8,9,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,6S,7S,9bR)-)

• Product Name: 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-5-carboxy-1-methyl-4-hexen-1-yl]-2,3,3a,4,5,6,7,8,9,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,6S,7S,9bR)-
• CAS No: 116963-87-2
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 229532
• PubChem ID: 6443936
• Update Time: 2025-04-19

1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-5-carboxy-1-methyl-4-hexen-1-yl]-2,3,3a,4,5,6,7,8,9,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,6S,7S,9bR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-5-carboxy-1-methyl-4-hexen-1-yl]-2,3,3a,4,5,6,7,8,9,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,6S,7S,9bR)-
• (Z,6R)-6-[(3R,3aR,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
• 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-5-carboxy-1-methyl-4-hexen-1-yl]-2,3,3a,4,5,6,7,8,...
• 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-5-carboxy-1-methyl-4-hexen-1-yl]-2,3,3a,4,5,6,7,8,9,9b-decahydro-3a,6,9b-trimethy
• manwuweizic acid
• (2Z,6R)-6-[(3R,3aR,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-(1-methylethenyl)-2,3,3a,4,5,6,7,8,9,9b-decahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
• 116963-87-2

• Inchi： 1S/C30H46O4/c1-19(2)22-11-13-26-24(23(22)12-14-27(31)34-7)15-17-29(5)25(16-18-30(26,29)6)20(3)9-8-10-21(4)28(32)33/h10,20,22-23,25H,1,8-9,11-18H2,2-7H3,(H,32,33)/b21-10-/t20-,22-,23+,25-,29-,30+/m1/s1
• InChI Key： UPSFXEHDOPIMAJ-ISZOBLOUSA-N
• SMILES： O(C)C(CC[C@H]1[C@@H](C(=C)C)CCC2=C1CC[C@]1(C)[C@@H]([C@H](C)CC/C=C(\C(=O)O)/C)CC[C@]12C)=O

Computed Properties

• Exact Mass: 470.33978
• Monoisotopic Mass: 470.33961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 7.5

Experimental Properties

• Density: 1.05
• Boiling Point: 569.9°Cat760mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.528
• PSA: 63.6
• LogP: 7.50210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids